Cas no 1248075-68-4 (2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine)
2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine
- 4-Methyl-2-(piperidin-2-ylmethylsulfanyl)-1,3-thiazole
- Piperidine, 2-[[(4-methyl-2-thiazolyl)thio]methyl]-
-
- MDL: MFCD16075659
- Inchi: 1S/C10H16N2S2/c1-8-6-13-10(12-8)14-7-9-4-2-3-5-11-9/h6,9,11H,2-5,7H2,1H3
- InChI Key: BHRNNCDGFSSAOS-UHFFFAOYSA-N
- SMILES: S(C1=NC(C)=CS1)CC1CCCCN1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 178
- XLogP3: 2.7
- Topological Polar Surface Area: 78.5
2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-242477-0.05g |
2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine |
1248075-68-4 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-242477-0.1g |
2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine |
1248075-68-4 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-242477-0.25g |
2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine |
1248075-68-4 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-242477-0.5g |
2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine |
1248075-68-4 | 95% | 0.5g |
$671.0 | 2024-06-19 | |
| Enamine | EN300-242477-1.0g |
2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine |
1248075-68-4 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-242477-2.5g |
2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine |
1248075-68-4 | 95% | 2.5g |
$1370.0 | 2024-06-19 | |
| Enamine | EN300-242477-5.0g |
2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine |
1248075-68-4 | 95% | 5.0g |
$2028.0 | 2024-06-19 | |
| Enamine | EN300-242477-10.0g |
2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine |
1248075-68-4 | 95% | 10.0g |
$3007.0 | 2024-06-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN10363-1G |
2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine |
1248075-68-4 | 95% | 1g |
¥ 2,455.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN10363-5G |
2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine |
1248075-68-4 | 95% | 5g |
¥ 7,359.00 | 2023-03-31 |
2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine
Introduction to Compound with CAS No 1248075-68-4 and Product Name: 2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine
The compound with the CAS number 1248075-68-4 and the product name 2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various therapeutic applications. The molecular structure of this compound incorporates a piperidine ring linked to a thiazole sulfanyl group, which contributes to its distinctive chemical behavior and biological activity.
Recent studies have highlighted the importance of piperidine derivatives in the development of novel pharmaceutical agents. Piperidine, a six-membered heterocyclic amine, is known for its ability to enhance the solubility and bioavailability of drug molecules. When combined with other functional groups, such as the thiazole sulfanyl moiety, it can lead to compounds with enhanced binding affinity and selectivity for biological targets. The presence of the 4-methyl-1,3-thiazol-2-yl group in this compound adds another layer of complexity, influencing its interactions with biological systems.
The synthesis of 2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The thiazole ring is a key structural feature that contributes to the compound's stability and reactivity. Thiazole derivatives are widely recognized for their role in various biological processes, including antimicrobial, antiviral, and anti-inflammatory activities. The introduction of the sulfanyl group further modulates these properties, making the compound a versatile tool for drug discovery.
In the realm of pharmaceutical research, the exploration of bioactive molecules is crucial for developing new treatments for diseases. The compound in question has shown potential in preclinical studies as a modulator of enzymatic pathways involved in inflammation and cell signaling. Specifically, its interaction with protein kinases has been a focus of interest due to the critical role these enzymes play in numerous physiological and pathological processes. By targeting specific kinases, this compound may offer a novel approach to treating conditions such as cancer, autoimmune disorders, and neurodegenerative diseases.
Advances in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine with greater accuracy. Molecular docking studies have revealed that this compound can bind effectively to several therapeutic targets, including receptors and enzymes implicated in metabolic disorders. The combination of experimental validation and computational modeling provides a robust framework for understanding its mechanism of action. This integrated approach has become increasingly important in modern drug discovery pipelines.
The pharmacokinetic properties of this compound are also under investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Preliminary data suggest that 2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and moderate metabolic clearance. These features make it an attractive candidate for further development into a therapeutic agent.
Furthermore, the environmental impact of pharmaceutical compounds is an important consideration in their development. Efforts are being made to design molecules that are biodegradable and have minimal ecological footprint. The structural features of this compound contribute to its stability while also allowing for controlled degradation under physiological conditions. This balance between efficacy and environmental responsibility aligns with contemporary trends in sustainable chemistry.
The role of small molecule inhibitors in modulating biological pathways cannot be overstated. These compounds have revolutionized the treatment of many diseases by selectively targeting specific molecular mechanisms. The compound with CAS No 1248075-68-4 fits into this category, offering a potential solution for conditions where existing treatments are limited or ineffective. Its unique structure provides a scaffold that can be modified further to optimize its therapeutic potential.
Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating basic research into tangible medical benefits. The development of new drugs often involves interdisciplinary teams working across multiple disciplines, including organic chemistry, biochemistry, pharmacology, and computer science. Such collaborations ensure that promising compounds like 2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine receive thorough evaluation before moving into clinical trials.
The future prospects for this compound are bright, given its unique structural features and demonstrated biological activity. Ongoing research aims to refine its chemical properties further to enhance its efficacy and safety profile. Additionally, exploring new synthetic routes could reduce production costs and improve scalability for industrial applications. These advancements would be instrumental in bringing this promising molecule closer to patients who need effective treatments.
In conclusion,2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine represents an exciting development in pharmaceutical chemistry with significant implications for human health. Its innovative structure combines elements known to contribute to biological activity while maintaining favorable pharmacokinetic properties. As research continues to uncover new applications for this compound,CAS No 1248075-68-4 may pave the way for novel therapies targeting some of today's most challenging diseases.
1248075-68-4 (2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)